Cas no 1706442-17-2 (N1-[2-methyl-6-(morpholin-4-yl)pyrimidin-4-yl]ethane-1,2-diamine)

• Product Name: N1-[2-methyl-6-(morpholin-4-yl)pyrimidin-4-yl]ethane-1,2-diamine
• CAS No: 1706442-17-2
• MF: C₁₁H₁₉N₅O
• MW: 237.301461458206
• CID: 5048193
• Update Time: 2025-10-28

N1-[2-methyl-6-(morpholin-4-yl)pyrimidin-4-yl]ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1-(2-methyl-6-morpholinopyrimidin-4-yl)ethane-1,2-diamine
• N'-(2-methyl-6-morpholin-4-ylpyrimidin-4-yl)ethane-1,2-diamine
• N1-[2-methyl-6-(morpholin-4-yl)pyrimidin-4-yl]ethane-1,2-diamine

• Inchi： 1S/C11H19N5O/c1-9-14-10(13-3-2-12)8-11(15-9)16-4-6-17-7-5-16/h8H,2-7,12H2,1H3,(H,13,14,15)
• InChI Key： DKMGXFHPQIYCFT-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=C(N=C(C)N=2)NCCN)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 222
• XLogP3: 0.1
• Topological Polar Surface Area: 76.3

Additional information on N1-[2-methyl-6-(morpholin-4-yl)pyrimidin-4-yl]ethane-1,2-diamine

Comprehensive Overview of N1-[2-methyl-6-(morpholin-4-yl)pyrimidin-4-yl]ethane-1,2-diamine (CAS No. 1706442-17-2)

The compound N1-[2-methyl-6-(morpholin-4-yl)pyrimidin-4-yl]ethane-1,2-diamine (CAS No. 1706442-17-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrimidine core substituted with a morpholine ring and an ethane-1,2-diamine side chain, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of cellular signaling pathways, aligning with current trends in targeted cancer therapies and precision medicine.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in computational chemistry and high-throughput screening. The 2-methyl-6-(morpholin-4-yl)pyrimidin-4-yl moiety in this compound is structurally analogous to several FDA-approved drugs, sparking interest in its structure-activity relationship (SAR) studies. Scientists frequently search for terms like "pyrimidine derivatives in drug design" or "morpholine-containing bioactive compounds," reflecting the growing focus on heterocyclic chemistry in modern therapeutics.

The synthesis of CAS 1706442-17-2 typically involves multi-step organic reactions, including nucleophilic aromatic substitution and reductive amination. Its ethane-1,2-diamine linker provides flexibility for further derivatization, a feature highly valued in medicinal chemistry for optimizing pharmacokinetic properties. This aligns with industry searches for "building blocks for fragment-based drug discovery" and "scaffold hopping strategies," demonstrating its relevance in contemporary research paradigms.

From a biochemical perspective, the morpholin-4-yl group enhances water solubility—a critical factor addressed in popular queries like "improving drug-like properties of lead compounds." Meanwhile, the methyl-substituted pyrimidine core contributes to metabolic stability, addressing another frequent concern in drug development forums. These attributes position the compound as a valuable tool for investigating protein-ligand interactions and allosteric modulation mechanisms.

Quality control of N1-[2-methyl-6-(morpholin-4-yl)pyrimidin-4-yl]ethane-1,2-diamine requires advanced analytical techniques such as HPLC and LC-MS, topics frequently searched alongside "purity standards for research chemicals." The compound's stability under various pH conditions is another area of interest, particularly for researchers investigating "pH-dependent drug formulation"—a trending topic in pharmaceutical technology circles.

In the context of green chemistry initiatives, synthetic routes for CAS 1706442-17-2 are being optimized to reduce organic waste, responding to searches about "sustainable synthetic methodologies." The compound's potential as a fluorescence probe precursor has also emerged in discussions about "small-molecule imaging agents," showcasing its versatility beyond therapeutic applications.

As the scientific community increasingly focuses on polypharmacology approaches, the multi-target potential of this pyrimidine-morpholine hybrid continues to attract investigation. Its structural features appear in searches combining "privileged structures in medicinal chemistry" with "multi-kinase inhibitor design," reflecting its alignment with cutting-edge drug discovery strategies.

For researchers handling this compound, proper storage at -20°C under inert atmosphere is recommended—a practical consideration often searched alongside "handling hygroscopic research compounds." These operational details, combined with the molecule's scientific significance, make 1706442-17-2 a noteworthy subject in contemporary chemical literature and database queries.